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Compound of Interest

Compound Name: UTKO1

Cat. No.: B15601264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of UTKO1
(CAS RN: 868136-01-0), a synthetic analog of moverastin used in research as a selective

inhibitor of notochord tubulogenesis and a tumor cell migration inhibitor.[1] Due to the absence

of a specific Safety Data Sheet (SDS), a conservative approach to handling and disposal is

imperative. All procedures should be conducted in accordance with institutional and local

regulations.

I. Hazard Assessment and Safety Precautions
Given that UTKO1 is a bioactive compound designed to inhibit cellular processes, it should be

handled as a potentially hazardous substance. Although specific toxicity data is unavailable, its

mechanism of action suggests that it may pose risks. Therefore, appropriate personal

protective equipment (PPE) should be worn at all times when handling UTKO1.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection
Use in a well-ventilated area or chemical fume

hood.

II. UTKO1 Disposal Protocol
The following step-by-step protocol should be followed for the disposal of UTKO1 and

contaminated materials. This procedure is designed to minimize exposure and ensure

compliance with standard laboratory waste management practices.

Experimental Protocol for UTKO1 Disposal:

Waste Segregation:

Solid Waste: All solid materials contaminated with UTKO1, including unused compound,

contaminated gloves, pipette tips, and absorbent paper, should be collected in a

designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing UTKO1 should be collected in a separate, sealed, and

chemically compatible hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) office.

Sharps Waste: Needles, syringes, or other sharps contaminated with UTKO1 must be

disposed of in a designated sharps container.

Container Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"UTKO1 (2,4-Dihydroxy-3-(2-hydroxy-3-methylene-5-(cis-2,2,6-

trimethylcyclohexyl)pentyl)-6-methylbenzaldehyde)".
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Include the CAS number (868136-01-0) and an approximate concentration and volume of

the waste.

Waste Storage:

Store waste containers in a designated, secure area, away from incompatible materials.

Secondary containment should be used for liquid waste containers to prevent spills.

Disposal Request:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not pour UTKO1 waste down the drain or dispose of it in regular trash.

III. UTKO1 Chemical and Physical Properties
A summary of the available quantitative data for UTKO1 is provided in the table below.[1]

Property Value

CAS Number 868136-01-0

Molecular Formula C23H34O4

Molecular Weight 374.52 g/mol

Storage (Short-term) 0 - 4 °C, dry and dark

Storage (Long-term) -20 °C

IV. UTKO1 Disposal Workflow
The logical flow for the proper disposal of UTKO1 is illustrated in the diagram below. This

workflow ensures that all safety and regulatory steps are followed.
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Caption: Logical workflow for the proper disposal of UTKO1.

V. Signaling Pathway Context
UTKO1 functions by inhibiting notochord tubulogenesis and tumor cell migration.[1] It prevents

the interaction between 14-3-3εa and ezrin/radixin/moesin (ERM) proteins. This disruption of a

key cellular signaling pathway underscores the need for cautious handling and disposal, as

unintended exposure could have biological effects.
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Caption: UTKO1's inhibitory effect on a key signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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